1-(6-Hydroxynaphthalen-2-yl)propan-1-one

• CAS RN: 33828-92-1
• Molecular Formula: C13H12O2
• Molecular Weight: 200.23 g/mol
• IUPAC Name: 1-(6-hydroxynaphthalen-2-yl)propan-1-one
• InChI: InChI=1S/C13H12O2/c1-2-13(15)11-4-3-10-8-12(14)6-5-9(10)7-11/h3-8,14H,2H2,1H3
• InChI Key: YIRMOLBYIHACJF-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC2=C(C=C1)C=C(C=C2)O

Description

1-(6-Hydroxynaphthalen-2-yl)propan-1-one is a useful research compound. Its molecular formula is C13H12O2 and its molecular weight is 200.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 10 g of 2-methoxy-6-propionyl-naphthalene, prepared according to J. Chem. Soc. (1934), p. 864, in acetic acid (45 ml) and kept under reflux, 47 ml of aqueous HBr (48% by weight) is added during a three-hour time period. The resulting suspension is poured onto 500 g of crushed ice; the formed tars are left in the reaction flask. A suspension is obtained which is filtered on a Buchner filter. The solid material is washed with 100 ml of water, 50 ml of saturated aqueous solution of NaHCO3, and then with 50 ml of water. After drying in air and in an oven at 60° C. for 10 hours, 5.3 g of pink-white product is obtained with the following characteristics: